4-oxaspiro[2.4]heptan-6-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-oxaspiro[2.4]heptan-6-one is a chemical compound with the molecular formula C6H8O2 . It is related to 4-oxaspiro[2.4]heptan-6-amine and 4-oxaspiro[2.4]heptan-6-ol, which have similar structures .
Synthesis Analysis
The synthesis of this compound can proceed from itaconic acid ester and ends with the reduction of the cyclic anhydride, 5-oxaspiro[2.4]heptane-4,6-dione . Another synthesis method involves the reaction of fluorene-9-one azine with dimethyloxosulfonium methylide .Molecular Structure Analysis
The InChI code for this compound is 1S/C6H8O2/c7-5-6(1-2-6)3-4-8-5/h1-4H2 . This indicates that the compound has a spirocyclic structure with an oxygen atom bridging a four-membered and a six-membered ring.Chemical Reactions Analysis
The compound can undergo various reactions. For instance, it can be converted to the bis(bromomethyl) compound via the formation of the 3,3-bis(hydroxymethyl)-4-butyronitrile bromide . The cyclization of the bis(bromomethyl) compound to form 5-oxaspiro[2.4]heptan-6-one can occur with zinc according to an intramolecular Wurtz synthesis .Physical And Chemical Properties Analysis
The compound has a molecular weight of 112.13 . It is related to 4-oxaspiro[2.4]heptan-6-amine, which has a molecular weight of 113.16 and is a liquid at room temperature .Mechanism of Action
Safety and Hazards
Future Directions
The synthesis and application of spiro cyclopropanes, which include compounds like 4-oxaspiro[2.4]heptan-6-one, have been a point of research activity in the field of modern medicinal and combinatorial chemistry . Future research may focus on developing novel synthetic methodologies and exploring the potential biological activities of these compounds .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-oxaspiro[2.4]heptan-6-one involves the cyclization of a suitable precursor molecule containing a ketone and an alkene functional group.", "Starting Materials": [ "Cyclohexanone", "2-bromo-3-methylbutene", "Sodium hydride", "Dimethyl sulfoxide (DMSO)", "Acetic acid", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Ethanol" ], "Reaction": [ "Step 1: Deprotonation of cyclohexanone with sodium hydride in DMSO to form the enolate ion.", "Step 2: Addition of 2-bromo-3-methylbutene to the enolate ion to form the alkene intermediate.", "Step 3: Cyclization of the alkene intermediate to form the spirocyclic intermediate.", "Step 4: Reduction of the ketone group in the spirocyclic intermediate using sodium borohydride in methanol to form the corresponding alcohol.", "Step 5: Acid-catalyzed dehydration of the alcohol to form the desired product, 4-oxaspiro[2.4]heptan-6-one.", "Step 6: Purification of the product using column chromatography with a solvent system of ethanol and water." ] } | |
CAS RN |
2015793-85-6 |
Molecular Formula |
C6H8O2 |
Molecular Weight |
112.13 g/mol |
IUPAC Name |
4-oxaspiro[2.4]heptan-6-one |
InChI |
InChI=1S/C6H8O2/c7-5-3-6(1-2-6)8-4-5/h1-4H2 |
InChI Key |
WXTZIBURJSWLGE-UHFFFAOYSA-N |
Canonical SMILES |
C1CC12CC(=O)CO2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.